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Compound of Interest

Compound Name: 6-N-Biotinylaminohexanol

Cat. No.: B8021212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental

application of 6-N-Biotinylaminohexanol, a biotinylation reagent crucial for various molecular

biology and drug development applications. Adherence to the safety protocols outlined herein

is essential for ensuring a safe laboratory environment and the integrity of experimental

outcomes.

Chemical and Physical Properties
6-N-Biotinylaminohexanol is a chemical compound that covalently attaches a biotin molecule

to other molecules. The hexanol linker provides a spacer arm, which can be advantageous in

certain experimental setups. A summary of its key quantitative data is presented below for easy

reference.
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Property Value

CAS Number 106451-92-7

Molecular Formula C₁₆H₂₉N₃O₃S

Molecular Weight 343.49 g/mol

Appearance White to off-white solid

Storage Temperature 2-8°C or -20°C for long-term storage

Solubility Soluble in DMSO and Methanol

Safety and Handling
While specific toxicological data for 6-N-Biotinylaminohexanol is not readily available, it is

imperative to handle this compound with the caution appropriate for all laboratory chemicals.

The following guidelines are based on general laboratory safety principles and information from

available Safety Data Sheets (SDS).

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against potential exposure. The following should be worn

at all times when handling 6-N-Biotinylaminohexanol:

Eye Protection: Chemical safety goggles or a face shield to protect against splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Gloves should be

inspected before use and changed immediately if contaminated.

Body Protection: A lab coat or chemical-resistant apron should be worn to protect skin and

clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used in a well-ventilated area or under a fume hood.

Handling and Storage
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Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Avoiding Contact: Take precautions to avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials. Recommended storage temperatures are 2-8°C for short-term and -20°C for long-

term stability.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

First Aid Measures
In case of accidental exposure, follow these first aid procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.

Specific Hazards: The combustion of this compound may produce hazardous decomposition

products such as carbon oxides, nitrogen oxides, and sulfur oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in section 2.1.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: For small spills, carefully sweep up the solid material, place it in a

suitable container for disposal, and clean the area with soap and water. For large spills,

follow your institution's hazardous material spill response protocol.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local regulations.

This compound should be treated as a chemical waste and disposed of through a licensed

hazardous waste disposal company. Do not dispose of it in the sanitary sewer.

Experimental Protocols
6-N-Biotinylaminohexanol is primarily used as a biotinylating agent. The terminal hydroxyl

group of the hexanol linker can be activated for coupling to various functional groups on target

molecules, such as proteins. Below is a general protocol for the activation and subsequent

coupling of 6-N-Biotinylaminohexanol to a protein.

Activation of 6-N-Biotinylaminohexanol
To make the hydroxyl group of 6-N-Biotinylaminohexanol reactive towards amine groups on a

protein, it must first be activated. A common method is to convert it into an N-

hydroxysuccinimide (NHS) ester.

Materials:

6-N-Biotinylaminohexanol

N,N'-Disuccinimidyl carbonate (DSC)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

Anhydrous reaction vessel

Magnetic stirrer and stir bar

Procedure:

Dissolve 6-N-Biotinylaminohexanol in anhydrous DMF or DMSO in a dry reaction vessel

under an inert atmosphere (e.g., nitrogen or argon).

Add 1.2 equivalents of DSC to the solution.

Add 1.5 equivalents of TEA or DIPEA to the reaction mixture.

Stir the reaction at room temperature for 4-6 hours or until the reaction is complete (monitor

by TLC or LC-MS).

The resulting solution contains the activated 6-N-Biotinylaminohexanol-NHS ester, which

can be used directly for protein labeling or purified for later use.

Protein Biotinylation using Activated 6-N-
Biotinylaminohexanol
Materials:

Activated 6-N-Biotinylaminohexanol-NHS ester solution

Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Size-exclusion chromatography column or dialysis cassette for purification

Procedure:

Ensure the protein solution is at an appropriate concentration (typically 1-10 mg/mL) in a

suitable amine-free buffer.
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Add the activated 6-N-Biotinylaminohexanol-NHS ester solution to the protein solution. The

molar ratio of the biotinylating reagent to the protein will depend on the desired degree of

labeling and should be optimized for each specific protein. A starting point is a 10- to 20-fold

molar excess of the reagent.

Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with

gentle mixing.

Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM.

Incubate for 15-30 minutes at room temperature.

Remove the excess, unreacted biotinylating reagent and byproducts by size-exclusion

chromatography or dialysis against a suitable buffer (e.g., PBS).

The biotinylated protein is now ready for use in downstream applications such as pull-down

assays or immunoassays.

Visualizations
General Workflow for Protein Biotinylation
The following diagram illustrates the general workflow for labeling a target protein with 6-N-
Biotinylaminohexanol.
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General Workflow for Protein Biotinylation
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Caption: General workflow for protein biotinylation.

Signaling Pathway Example: Pull-Down Assay to Identify
Protein Interactions
This diagram illustrates the use of a biotinylated "bait" protein to identify interacting "prey"

proteins from a cell lysate.
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Pull-Down Assay Signaling Pathway
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Caption: Pull-down assay to identify protein interactions.
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[https://www.benchchem.com/product/b8021212#safety-and-handling-of-6-n-
biotinylaminohexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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